Cas no 1807065-93-5 (Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate)

• Product Name: Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate
• CAS No: 1807065-93-5
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 4949930
• Update Time: 2025-05-21

Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate

• Inchi： 1S/C10H7ClFNO2/c1-15-10(14)8-2-6(4-11)9(12)3-7(8)5-13/h2-3H,4H2,1H3
• InChI Key： GVZUIYQNBVOXRB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate

Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate (CAS No. 1807065-93-5)

Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate (CAS No. 1807065-93-5) is a synthetic organic compound with a complex aromatic structure. This compound is characterized by its benzene ring substituted with three distinct functional groups: a methyl ester group, a cyano group, and a fluorine atom, along with a chloromethyl substituent. The combination of these groups imparts unique chemical properties, making it a valuable molecule in various research and industrial applications.

The benzene ring serves as the central framework of this compound, with the substituents positioned at specific positions to create a highly functionalized structure. The cyano group (-CN) at the 2-position contributes to the compound's ability to participate in nucleophilic and electrophilic reactions, while the fluorine atom at the 4-position enhances electronic effects and stability. The chloromethyl group (-CH2Cl) at the 5-position introduces additional reactivity, particularly in substitution reactions. The methyl ester group (-COOCH3) at the benzoate position plays a crucial role in solubility and reactivity, making it amenable to further functionalization.

Recent studies have highlighted the potential of Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the synthesis of anti-inflammatory and anticancer agents. The compound's unique combination of electron-withdrawing groups (cyano and fluorine) and electron-donating groups (methyl ester) creates a balance that is favorable for interactions with biological targets.

In terms of synthesis, Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate is typically prepared through multi-step organic reactions involving aromatic substitution and esterification processes. The use of advanced catalytic systems has enabled higher yields and improved purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, ensuring its reliability in diverse chemical transformations.

From an environmental perspective, the compound's biodegradation pathways have been investigated to assess its potential impact on ecosystems. Studies indicate that under specific conditions, such as microbial activity and pH levels, the compound undergoes efficient breakdown into less complex molecules, reducing its environmental footprint.

The application of Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate extends beyond pharmaceuticals into materials science. Its ability to form stable polymers and coatings has been explored for use in high-performance materials. Additionally, its role as an intermediate in the synthesis of agrochemicals has been documented, showcasing its versatility across multiple industries.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate. Quantum mechanical calculations have revealed that the compound exhibits significant π-electron delocalization across its aromatic system, enhancing its ability to participate in conjugation-based reactions.

In conclusion, Methyl 5-chloromethyl-2-cyano-4-fluorobenzoate (CAS No. 1807065-93-5) is a multifaceted compound with promising applications in drug discovery, materials science, and industrial synthesis. Its unique chemical properties and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across various fields.